Cas no 19549-98-5 (3,6-Dimethyl-1-heptyn-3-ol)

• Product Name: 3,6-Dimethyl-1-heptyn-3-ol
• CAS No: 19549-98-5
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD00041608
• CID: 150003
• PubChem ID: 87567801
• Update Time: 2025-04-19

3,6-Dimethyl-1-heptyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethylhept-1-yn-3-ol
• 1-Heptyn-3-ol,3,6-dimethyl-
• 3,6-DIMETHYL-1-HEPTYN-3-OL
• (1,4-Dimethyl-1-hydroxypentyl)acetylene
• 1-Heptyn-3-ol,3,6-dimethyl
• 3,6-dimethyl-1-heptyne-3-ol
• 3,6-Dimethyl-hept-1-in-3-ol
• 3,6-dimethyl-hept-1-yn-3-ol
• 3,6-Dimethylheptin-1-ol-3
• TIMTEC-BB SBB008759
• NISTC19549985
• 3,6-DIMETHYL-1-HEPTYN-3-OL 98%
• NSC-15980
• InChI=1/C9H16O/c1-5-9(4,10)7-6-8(2)3/h1,8,10H,6-7H2,2-4H
• UNII-VZ45P9S2OJ
• J-660010
• FT-0614760
• D1266
• F17036
• A880134
• (Z)-3,7-Dimethyl-2,6-octadienal
• SCHEMBL487775
• J-660052
• DTXSID5022273
• NSC 15980
• AS-47935
• 19549-98-5
• NSC15980
• AKOS006229367
• 1-Heptyn-3-ol, 3,6-dimethyl-
• VZ45P9S2OJ
• NS00026375
• Q27292109
• 3,6-Dimethyl-1-heptyn-3-ol, AldrichCPR
• SURFYNOL 72
• MFCD00041608
• 3,6-Dimethyl-1-heptyn-3-ol

• MDL： MFCD00041608
• Inchi： 1S/C9H16O/c1-5-9(4,10)7-6-8(2)3/h1,8,10H,6-7H2,2-4H3
• InChI Key： COWFALGRNJAHKW-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)CCC(C)C

Computed Properties

• Exact Mass: 140.12000
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0,85 g/cm3
• Melting Point: Not available
• Boiling Point: 76°C/15mmHg(lit.)
• Flash Point: 56.6±8.2 °C
• Refractive Index: 1.4370
• PSA: 20.23000
• LogP: 1.80680
• Solubility: Uncertain
• Vapor Pressure: 1.0±0.6 mmHg at 25°C

3,6-Dimethyl-1-heptyn-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1987
• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25
• HazardClass：3
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds